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Compound of Interest

Compound Name: Methyl isoindoline-5-carboxylate

Cat. No.: B1341999

An In-depth Technical Guide to the Synthesis and Characterization of Methyl Isoindoline-5-
carboxylate

For Researchers, Scientists, and Drug Development
Professionals
Abstract

Methyl isoindoline-5-carboxylate is a significant heterocyclic compound, serving as a
valuable building block in medicinal chemistry and drug discovery. Its rigid bicyclic structure
and functional handles make it an attractive scaffold for the synthesis of a wide range of
biologically active molecules. This technical guide provides a comprehensive overview of a
plausible synthetic route to methyl isoindoline-5-carboxylate, starting from the readily
accessible precursor, 5-carboxyphthalide. Furthermore, this document outlines the key
characterization techniques and expected analytical data for the title compound. Detailed
experimental protocols and workflows are presented to aid researchers in the practical
application of this chemistry.

Physicochemical Properties

A summary of the key physicochemical properties of methyl isoindoline-5-carboxylate is
presented below.
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Property Value Reference
CAS Number 742666-57-5 [1]12]
Molecular Formula C10H11NO2 [2]
Molecular Weight 177.20 g/mol [2]

IUPAC Name methyl 2,3-dihydro-1H- 2]

isoindole-5-carboxylate

Canonical SMILES

COC(=0)C1=CC2=C(CNC2)C
=C1

[2]

Physical Form

Solid (hydrochloride salt is a

brown powder)

[3]4]

Proposed Synthesis Pathway

The synthesis of methyl isoindoline-5-carboxylate can be envisioned through a multi-step

sequence starting from 5-carboxyphthalide. The key intermediate in this proposed pathway is

5-cyanophthalide, which is subsequently reduced and esterified.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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